6-(2-(4-(methylsulfonyl)piperazin-1-yl)-2-oxoethoxy)-2,3-dihydro-1H-inden-1-one

• IUPAC Name: 6-[2-(4-methylsulfonylpiperazin-1-yl)-2-oxoethoxy]-2,3-dihydroinden-1-one
• InChI: InChI=1S/C16H20N2O5S/c1-24(21,22)18-8-6-17(7-9-18)16(20)11-23-13-4-2-12-3-5-15(19)14(12)10-13/h2,4,10H,3,5-9,11H2,1H3
• InChI Key: MSXCJLWOHNXPNN-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCN(CC1)C(=O)COC2=CC3=C(CCC3=O)C=C2
• Molecular Formula: C16H20N2O5S
• Molecular Weight: 352.4 g/mol

Description

6-(2-(4-(methylsulfonyl)piperazin-1-yl)-2-oxoethoxy)-2,3-dihydro-1H-inden-1-one, also known as JNJ-40411813, is a novel and potent small molecule inhibitor of the protein kinase B-Raf. This compound has shown promising results in preclinical studies as a potential therapeutic agent for the treatment of various types of cancer.

Scientific Research Applications

Synthesis and Biological Activities

• Compounds containing the piperazin-1-yl and arylsulfonamide structures have been synthesized and studied for their affinities towards serotonin receptors, such as 5-HT(2C) and 5-HT(6), showing potential as atypical antipsychotic agents (Park et al., 2010).

• Research on sulfomethylation of polyazamacrocycles, including piperazine, highlights a novel route for creating mixed-side-chain macrocyclic chelates, which can be applied in developing new contrast agents for medical imaging and therapeutic applications (van Westrenen & Sherry, 1992).

• Studies on 4-(piperazin-1-yl methyl)-N₁-arylsulfonyl indole derivatives as 5-HT(6) receptor ligands have identified compounds with potent in vitro binding affinity, good pharmacokinetic profiles, and activity in animal models of cognition, suggesting their potential in treating cognitive disorders (Nirogi et al., 2012).

Antimicrobial and Antitubercular Applications

• Novel derivatives of 3-(4-(substitutedsulfonyl)piperazin-1-yl)benzo[d]isoxazole have been synthesized and evaluated for their in vitro anti-tubercular activity against Mycobacterium tuberculosis, with some compounds showing significant activity, indicating their potential as new antitubercular agents (Naidu et al., 2014).

Antiproliferative Activity

• A series of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives were synthesized and evaluated for their antiproliferative effect against human cancer cell lines, with certain compounds showing promising activity, highlighting their potential as anticancer agents (Mallesha et al., 2012).

Structural and Supramolecular Studies

• The supramolecular framework of 4-(methylsulfonyl)piperazin-1-ium 2,4,6-trinitrophenolate has been studied, revealing insights into hydrogen bond interactions and π···π interactions, which are crucial for understanding the molecular assembly and potential applications in material science (Prabhuswamy et al., 2017).